Cas no 866541-71-1 (Benzoic acid, 4-(5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-)

• Product Name: Benzoic acid, 4-(5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-
• CAS No: 866541-71-1
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• CID: 835033
• PubChem ID: 57597998
• Update Time: 2025-04-19

Benzoic acid, 4-(5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-
• 4-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)benzoic acid
• 4-(5-CHLORO-1H-PYRROLO[2,3-B]PYRIDIN-3-YL)-BENZOIC ACID
• SCHEMBL8940901
• Benzoic acid,4-(5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-
• 866541-71-1

• Inchi： 1S/C14H9ClN2O2/c15-10-5-11-12(7-17-13(11)16-6-10)8-1-3-9(4-2-8)14(18)19/h1-7H,(H,16,17)(H,18,19)
• InChI Key： DXNQRSIWCCUYLD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(=CN2)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 272.0352552g/mol
• Monoisotopic Mass: 272.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų